Cas no 533-02-8 (N'-[(1Z)-phenylmethylidene]pyridine-4-carbohydrazide)

N'-[(1Z)-phenylmethylidene]pyridine-4-carbohydrazide structure
533-02-8 structure
Product Name:N'-[(1Z)-phenylmethylidene]pyridine-4-carbohydrazide
CAS No:533-02-8
MF:C13H11N3O
MW:225.245942354202
CID:1581733
PubChem ID:456701
Update Time:2025-04-21

N'-[(1Z)-phenylmethylidene]pyridine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • N'-[(1Z)-phenylmethylidene]pyridine-4-carbohydrazide
    • N-(benzylideneamino)pyridine-4-carboxamide
    • N'-Benzylidene-4-pyridinecarboxylic acid hydrazide
    • AKOS034405111
    • DTXSID80332437
    • ISONICOTINIC ACID BENZYLIDENEHYDRAZIDE
    • 533-02-8
    • benzaldehyde isonicotinoylhydrazone
    • Inchi: 1S/C13H11N3O/c17-13(12-6-8-14-9-7-12)16-15-10-11-4-2-1-3-5-11/h1-10H,(H,16,17)
    • InChI Key: UFMAHOLDSCSFMC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)NN=CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.09033
  • Monoisotopic Mass: 225.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.35
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